Cas no 2639445-94-4 (ethyl 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-8-carboxylate)

• Product Name: ethyl 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-8-carboxylate
• CAS No: 2639445-94-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5641037
• PubChem ID: 165903058
• Update Time: 2025-05-19

ethyl 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639445-94-4
• ethyl 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-8-carboxylate
• EN300-27783008
• ethyl 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-8-carboxylate

• Inchi： 1S/C13H15NO3/c1-2-16-12(15)9-4-3-5-10-11(9)17-13(6-7-13)8-14-10/h3-5,14H,2,6-8H2,1H3
• InChI Key： HYMDHYGHZBQVBM-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)OCC)=CC=CC=2NCC21CC2

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-8-carboxylate

Research Brief on Ethyl 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-8-carboxylate (CAS: 2639445-94-4)

Ethyl 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-8-carboxylate (CAS: 2639445-94-4) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

The compound's spirocyclic architecture, featuring a benzoxazine ring fused with a cyclopropane moiety, offers a rigid and three-dimensional scaffold that is highly desirable in medicinal chemistry. This structural complexity has been leveraged in the design of molecules with enhanced binding affinity and selectivity for biological targets. Recent synthetic methodologies have emphasized the use of catalytic asymmetric approaches to access enantiomerically pure forms of the compound, which are critical for probing structure-activity relationships (SAR) in drug development.

In terms of biological activity, preliminary studies have identified ethyl 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-8-carboxylate as a promising scaffold for modulating neurotransmitter receptors. Specifically, derivatives of this compound have shown affinity for serotonin (5-HT) and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, schizophrenia, and Parkinson's disease. Mechanistic studies are ongoing to elucidate the precise binding modes and downstream signaling effects of these derivatives.

Recent advancements in the field have also highlighted the compound's utility in fragment-based drug discovery (FBDD). Its compact and rigid structure makes it an ideal fragment for screening against a variety of protein targets. High-throughput screening (HTS) campaigns have identified several lead compounds derived from this scaffold, with optimized pharmacokinetic properties and in vivo efficacy. These findings underscore the versatility of ethyl 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-8-carboxylate as a building block in drug design.

Looking ahead, researchers are exploring the potential of this compound in targeted drug delivery systems, particularly for crossing the blood-brain barrier (BBB). Its lipophilic nature and molecular weight are within the optimal range for CNS penetration, making it a candidate for further optimization. Collaborative efforts between academic and industrial research groups are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, ethyl 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-8-carboxylate represents a valuable chemical entity in the toolkit of medicinal chemists. Its unique structural attributes, combined with its demonstrated biological activities, position it as a promising candidate for the development of next-generation therapeutics. Continued research into its synthetic accessibility, target engagement, and therapeutic potential will be critical for unlocking its full value in the chemical biology and pharmaceutical sectors.